molecular formula C14H17F3N2O3 B6177978 6-(aminomethyl)-6-phenylpiperidin-2-one, trifluoroacetic acid CAS No. 2567503-20-0

6-(aminomethyl)-6-phenylpiperidin-2-one, trifluoroacetic acid

Cat. No. B6177978
CAS RN: 2567503-20-0
M. Wt: 318.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Trifluoroacetic acid (TFA) is an organofluorine compound with the chemical formula CF3CO2H. It is a haloacetic acid, with all three of the acetyl group’s hydrogen atoms replaced by fluorine atoms. It is a colorless liquid with a vinegar-like odor .


Synthesis Analysis

TFA is prepared industrially by the electrofluorination of acetyl chloride or acetic anhydride, followed by hydrolysis of the resulting trifluoroacetyl fluoride .


Molecular Structure Analysis

The molecular structure of TFA includes a carbonyl group (C=O) and a trifluoromethyl group (CF3) attached to the same carbon atom, forming a carboxylic acid group .


Chemical Reactions Analysis

The generation of trifluoromethyl reactive radicals from trifluoroacetates requires their decarboxylation, which is hampered by their high oxidation potential .


Physical And Chemical Properties Analysis

TFA has a molar mass of 114.023 g/mol, appears as a colorless liquid, and has a pungent/vinegar-like odor. It has a density of 1.489 g/cm³ at 20 °C, a melting point of -15.4 °C, and a boiling point of 72.4 °C .

Mechanism of Action

In the context of organic synthesis, TFA is often used for the deprotection of tert-butyl carbamate (Boc) groups in the synthesis of peptides .

Safety and Hazards

TFA is classified as highly corrosive. It causes severe skin burns and eye damage, and it’s harmful if inhaled. It’s also harmful to aquatic life with long-lasting effects .

Future Directions

The environmental impact of TFA and other perfluoroalkyl acids is a topic of ongoing research. These compounds have been found to persist in the environment, and their potential effects on human health and ecosystems are not fully understood .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(aminomethyl)-6-phenylpiperidin-2-one, trifluoroacetic acid involves the reaction of 6-phenylpiperidin-2-one with formaldehyde and ammonium chloride to form 6-(aminomethyl)-6-phenylpiperidin-2-one, which is then treated with trifluoroacetic acid to yield the final product.", "Starting Materials": [ "6-phenylpiperidin-2-one", "Formaldehyde", "Ammonium chloride", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: 6-phenylpiperidin-2-one is reacted with formaldehyde and ammonium chloride in the presence of a suitable solvent and catalyst to form 6-(aminomethyl)-6-phenylpiperidin-2-one.", "Step 2: The resulting 6-(aminomethyl)-6-phenylpiperidin-2-one is then treated with trifluoroacetic acid to yield the final product, 6-(aminomethyl)-6-phenylpiperidin-2-one, trifluoroacetic acid." ] }

CAS RN

2567503-20-0

Product Name

6-(aminomethyl)-6-phenylpiperidin-2-one, trifluoroacetic acid

Molecular Formula

C14H17F3N2O3

Molecular Weight

318.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.